Dihydrocoumarin

• Description: 3,4-dihydrocoumarin is a white to pale yellow clear oily liquid with a sweet odor. Solidifies around room temperature. (NTP, 1992); 3,4-dihydrocoumarin is a chromanone that is the 3,4-dihydro derivative of coumarin. It has a role as a plant metabolite. It is functionally related to a coumarin.; 3,4-Dihydrocoumarin is a natural product found in Lasiolaena morii, Daphnia pulex, and other organisms with data available.
• CAS No.: 119-84-6
• Product Name: Dihydrocoumarin
• Molecular Formula: C9H8O2
• Molecular Weight: 148.16 g/mol
• IUPAC Name: 3,4-dihydrochromen-2-one
• Standard InChI: InChI=1S/C9H8O2/c10-9-6-5-7-3-1-2-4-8(7)11-9/h1-4H,5-6H2
• Standard InChIKey: VMUXSMXIQBNMGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)OC2=CC=CC=C21
• Boiling Point: 522 °F at 760 mmHg (NTP, 1992); 272 °C; 271.00 to 272.00 °C. @ 760.00 mm Hg
• Colorform: Leaflets; White to light yellow, oily liquid; Colorless crystals
• Density: 1.169 at 64 °F (NTP, 1992) - Denser than water; will sink; 1.169 @ 18 °C; 1.186-1.192
• Flash Point: 266 °F (NTP, 1992); 130 °C
• Melting Point: 77 °F (NTP, 1992); 25 °C
• Physical Description: 3,4-dihydrocoumarin is a white to pale yellow clear oily liquid with a sweet odor. Solidifies around room temperature. (NTP, 1992); Liquid; White to light yellow liquid; Colorless solid; [HSDB] Low melting solid; mp = 24-26 deg C; [MSDSonline]; Solid; colourless to pale yellow liquid; coconut-like aroma
• Solubility: less than 1 mg/mL at 68 °F (NTP, 1992); Slightly soluble in ether and carbon tetrachloride; 1:2.5-3.5 IN 70% ALCOHOL; Soluble in chloroform.; Soluble in chlorinated solvents; In water, 3,000 mg/l at 37 °C; 3 mg/mL at 37 °C; Slightly soluble in water; soluble in oil; soluble (in ethanol)
• Synonyms: 3,4-dihydrocoumarin
• Vapor Pressure: 13.4 mmHg at 77 °F ; 19.5 mmHg at 108 °F; 27.4 mmHg at 145 °F (NTP, 1992); 13.4 [mmHg]
• PubChem Compound: 660
• Last Modified: Aug 15 2023